BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 1-(4-
Thiophen-2-ylphenyl)methanamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-(4-Thiophen-2-
Compound Name:
ylphenyl)methanamine

cat. No.: B1305867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 1-(4-Thiophen-
2-ylphenyl)methanamine, including its molecular formula and weight. Due to the limited
availability of direct experimental data for this specific compound, this document also presents
information on the closely related and more extensively studied analogue, 1-(4-Thiophen-2-
ylphenyl)ethanamine, for comparative purposes. Furthermore, a plausible synthetic protocol for
1-(4-Thiophen-2-ylphenyl)methanamine is proposed, based on established chemical
transformations.

Core Compound Data

The fundamental chemical properties of 1-(4-Thiophen-2-ylphenyl)methanamine and its
ethanamine analogue are summarized below. It is important to note that while data for the
ethanamine derivative is derived from public chemical databases, the data for the requested
methanamine compound is calculated based on its chemical structure, as specific experimental
data is not readily available.
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1-(4-Thiophen-2- 1-(4-Thiophen-2-
Property . .
ylphenyl)methanamine ylphenyl)ethanamine
Molecular Formula C11H11NS C12H13NS[1]
Molecular Weight 189.28 g/mol (Calculated) 203.31 g/mol [1]
4-(thiophen-2- 1-(4-thiophen-2-
IUPAC Name (4-(thiop ) ( P )
yl)phenyl)methanamine yl)ethanamine[1]
. 1-4-(2-
Synonyms Not available

thienyl)phenyllethanamine[1]

Proposed Experimental Protocol: Synthesis of 1-(4-
Thiophen-2-ylphenyl)methanamine

A viable synthetic route to 1-(4-Thiophen-2-ylphenyl)methanamine involves a two-step
process starting from the corresponding aldehyde, 4-(thiophen-2-yl)benzaldehyde. This
process consists of the formation of an intermediate imine, followed by its reduction to the
desired primary amine. This method, known as reductive amination, is a widely used and
effective strategy for the synthesis of amines.

Step 1: Synthesis of 4-(thiophen-2-yl)benzaldehyde (Intermediate)

This intermediate can be synthesized via a Suzuki coupling reaction between 4-
formylphenylboronic acid and 2-bromothiophene.

e Reactants: 4-formylphenylboronic acid, 2-bromothiophene, palladium catalyst (e.g.,
Pd(PPhs)4), a base (e.g., Na2COs), and a suitable solvent system (e.g.,
toluene/ethanol/water).

o Procedure: The reactants are combined in the solvent system and heated under an inert
atmosphere (e.g., nitrogen or argon) until the reaction is complete, as monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up and Purification: The reaction mixture is cooled, and the organic layer is separated,
washed, dried, and concentrated. The crude product is then purified by column
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chromatography to yield pure 4-(thiophen-2-yl)benzaldehyde.
Step 2: Reductive Amination to 1-(4-Thiophen-2-ylphenyl)methanamine

o Reactants: 4-(thiophen-2-yl)benzaldehyde, a source of ammonia (e.g., ammonium acetate or
a solution of ammonia in an alcohol), and a reducing agent (e.g., sodium borohydride or
sodium cyanoborohydride).

e Procedure: The 4-(thiophen-2-yl)benzaldehyde is dissolved in a suitable solvent (e.g.,
methanol or ethanol), and the ammonia source is added. The mixture is stirred to facilitate
the formation of the intermediate imine. Subsequently, the reducing agent is added portion-
wise at a controlled temperature (e.g., 0 °C to room temperature). The reaction is monitored
for the disappearance of the imine intermediate.

o Work-up and Purification: Upon completion, the reaction is quenched, and the solvent is
removed under reduced pressure. The residue is then subjected to an appropriate work-up,
which may include extraction and washing. The final product, 1-(4-thiophen-2-
ylphenyl)methanamine, is purified by a suitable method such as column chromatography or

crystallization.

Visualized Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for 1-(4-Thiophen-2-
ylphenyl)methanamine.
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Step 1: Suzuki Coupling

4-formylphenylboronic acid 2-bromothiophene

Suzuki Coupling

(Pd Catalyst, Base)

Step 2: Reductive Amination

4-(thiophen-2-yl)benzaldehyde Ammonia Source

Reductive Amination
(Reducing Agent)

1-(4-Thiophen-2-ylphenyl)methanamine

Click to download full resolution via product page

Caption: Proposed synthesis of 1-(4-Thiophen-2-ylphenyl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-(4-Thiophen-2-
ylphenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305867#molecular-weight-and-formula-of-1-4-
thiophen-2-ylphenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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